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Compound Name: Carbonyl dibromide

Cat. No.: B3054279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the kinetic studies of reactions involving

carbonyl dibromide (COBr₂), also known as bromophosgene. Carbonyl dibromide is a

reactive compound, and understanding the kinetics of its reactions is crucial for its application

in synthesis and for assessing its stability and environmental impact. This document

summarizes available quantitative data, details experimental methodologies for kinetic analysis,

and presents visual representations of reaction pathways.

Data Presentation: Kinetics of Carbonyl Dibromide
Reactions
Currently, publicly available, peer-reviewed quantitative kinetic data, such as rate constants

and activation energies for the decomposition and hydrolysis of carbonyl dibromide, is limited.

While the decomposition to carbon monoxide and bromine, and its hydrolysis are known

reactions, specific Arrhenius parameters from experimental studies are not readily found in the

searched literature.

One key resource that may contain this information is the NIST (National Institute of Standards

and Technology) publication, "Kinetic data on gas phase unimolecular reactions."[1] However,

access to the full contents of this document to extract specific data for carbonyl dibromide
was not possible during this search.
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For context, the thermal decomposition of similar compounds, such as 1-bromo-2-

chloroethane, has been studied, revealing complex radical-chain reactions with autocatalysis

by the hydrogen bromide product. The hydrolysis of other organic bromides has also been

investigated, but direct kinetic data for carbonyl dibromide remains elusive in the readily

accessible literature.

Further primary literature research is required to obtain specific rate constants and activation

energies for the reactions of carbonyl dibromide.

Experimental Protocols
Detailed experimental protocols for determining the kinetics of carbonyl dibromide reactions

can be adapted from established methods for gas-phase and solution-phase kinetic studies.

Gas-Phase Decomposition Kinetics
The thermal decomposition of carbonyl dibromide (COBr₂) into carbon monoxide (CO) and

bromine (Br₂) is a key reaction. A common experimental setup to study the kinetics of such a

gas-phase unimolecular decomposition involves a static reactor system coupled with a

pressure transducer.

Methodology:

Reactant Preparation: A pure sample of carbonyl dibromide is synthesized and purified.

Apparatus: A heated static reaction vessel of known volume, made of a material inert to the

reactants and products (e.g., Pyrex or quartz), is used. The vessel is connected to a vacuum

line, a pressure transducer (manometer), and a temperature controller.

Procedure:

The reaction vessel is evacuated to a high vacuum to remove any residual gases.

A known initial pressure of gaseous carbonyl dibromide is introduced into the heated

vessel.

The total pressure of the system is monitored over time using the pressure transducer. As

the decomposition proceeds (COBr₂(g) → CO(g) + Br₂(g)), the number of moles of gas
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increases, leading to a rise in the total pressure.

The reaction is allowed to proceed to completion to determine the final pressure, which

should ideally be twice the initial pressure.

Data Analysis:

The partial pressure of carbonyl dibromide at any given time can be calculated from the

initial and total pressures.

The order of the reaction can be determined by plotting the concentration (or partial

pressure) of COBr₂ versus time in various forms (e.g., ln[COBr₂] vs. time for first-order

kinetics).

The rate constant (k) is determined from the slope of the linear plot.

By conducting the experiment at various temperatures, the activation energy (Ea) and the

pre-exponential factor (A) can be determined from an Arrhenius plot (ln(k) vs. 1/T).

Solution-Phase Hydrolysis Kinetics
The hydrolysis of carbonyl dibromide is expected to be a rapid reaction, making it suitable for

study using stopped-flow techniques.

Methodology:

Reactant Preparation: A solution of carbonyl dibromide in a suitable organic solvent (e.g.,

acetonitrile) and an aqueous buffer solution of known pH are prepared.

Apparatus: A stopped-flow spectrophotometer is used. This instrument allows for the rapid

mixing of two solutions and the immediate monitoring of changes in absorbance or

fluorescence.

Procedure:

The two reactant solutions are loaded into separate syringes in the stopped-flow

apparatus.
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The solutions are rapidly injected into a mixing chamber and then into an observation cell.

The change in absorbance of a reactant or product over time is monitored at a specific

wavelength. For instance, the disappearance of carbonyl dibromide or the appearance

of a product could be followed.

Data Analysis:

The kinetic trace (absorbance vs. time) is fitted to an appropriate rate equation (e.g., a

first-order exponential decay) to determine the pseudo-first-order rate constant (k').

By varying the concentration of the reactant in excess (e.g., water), the true rate constant

(k) can be determined from a plot of k' versus the concentration of that reactant.

The influence of pH on the reaction rate can be investigated by using buffers of different

pH values.

Mandatory Visualization
Reaction Pathway for Carbonyl Dibromide
Decomposition
The thermal decomposition of carbonyl dibromide proceeds through the cleavage of the

carbon-bromine bonds to yield carbon monoxide and elemental bromine.

Carbonyl Dibromide
(COBr₂)

Transition State
[Br···CO···Br]‡

Δ (Heat)

Carbon Monoxide (CO) +
Bromine (Br₂)

Decomposition
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Click to download full resolution via product page

Thermal Decomposition of Carbonyl Dibromide

Experimental Workflow for Gas-Phase Kinetic Study
The following diagram illustrates the workflow for a typical gas-phase kinetic study of carbonyl
dibromide decomposition.
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Gas-Phase Kinetic Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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